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Abstract

Dibutyl itaconate (DBI) is a significant bio-based monomer and chemical intermediate, derived
from the fermentation of carbohydrates.[1] As a diester of itaconic acid and n-butanol, its
versatile chemical nature, characterized by two ester groups and a reactive double bond,
allows it to serve as a valuable component in the synthesis of a wide array of polymers.[2][3] It
finds extensive application as a plasticizer, as well as in the manufacturing of coatings,
adhesives, and resins.[2][4] This technical guide provides a comprehensive overview of the
core physicochemical properties of dibutyl itaconate, complete with detailed experimental
protocols for their determination and a summary of its synthesis. All quantitative data is
presented in structured tables for clarity and ease of comparison.
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Identifier Value

IUPAC Name dibutyl 2-methylidenebutanedioate[5]
Di(n-butyl) itaconate, Dibutyl 2-

Synonyms methylenesuccinate, Itaconic acid dibutyl
ester[6][7]

CAS Number 2155-60-4[2]

Molecular Formula

C13H2204[2]

Molecular Weight

242.31 g/mol [6][8]

Chemical Structure

SMILES:

CCCCOC(=0)CC(=C)C(=0)OCCCCI9]

InChl: 1S/C13H2204/c1-4-6-8-16-12(14)10-
11(3)13(15)17-9-7-5-2/h3-10H2,1-2H3[9]

Physicochemical Properties

Dibutyl itaconate is typically a clear, colorless to pale yellow liquid with a relatively low

viscosity.[2] The following tables summarize its key physicochemical properties based on

available data.

Physical and Thermal Properties
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Property

Value

Temperature (°C) Pressure

Physical State

Clear Liquid[8]

Ambient Atmospheric

Boiling Point 284 °CJ[8][9] Atmospheric (lit.)

135-136 °CJ6] 10 Torr[6]

Density 0.985 g/mL[8][9] 25[8][9]

0.9865 g/cm?3[6] 20[6]

Refractive Index
1.444[8][9] 20[8][9]

(n20/D)

1.447[6] 20[6]

Viscosity 5.6 mPa-s[3] 20[3]

Vapor Pressure 0.000728 mmHg|[6] 25[6]

0.19 Pa[8] 25[8]

_ >110 °C (>230 °F)[3]

Flash Point Closed Cupl[3]
[61[8]

136 °C (276.8 °F)[9]

Surface Tension 35 x 1073 N/m[3] 25[3]

Solubility
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Solvent Solubility Temperature (°C)

Water 74.8 mg/L[8] 20[8]

Practically insoluble[6]

) Soluble in ethanol and
Organic Solvents
acetone[2]

Very soluble in N,N-
Dimethylformamide[6]

Soluble in methanol[6]

Sparingly soluble in glacial

acetic acid[6]

Very slightly soluble in

chloroform[6]

Experimental Protocols for Physicochemical
Property Determination

The following sections outline the standardized methodologies for determining the key
physicochemical properties of dibutyl itaconate.

Boiling Point Determination (ASTM D1078)

This method is used to determine the distillation range of volatile organic liquids.[10][11]

o Apparatus: A distillation flask, condenser, graduated receiving cylinder, and a calibrated
thermometer or temperature probe.

e Procedure:
o A 100 mL sample of dibutyl itaconate is placed in the distillation flask.[12]

o The flask is heated, and the vapor is passed through a condenser.
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o The temperature at which the first drop of condensate falls into the receiving cylinder is
recorded as the initial boiling point.[12]

o Heating is continued, and the temperature is recorded at various percentages of collected
distillate.

o The boiling point is typically reported at atmospheric pressure, with corrections applied for
any deviation.

Density Measurement (ASTM D4052)

This method utilizes a digital density meter based on the oscillating U-tube principle.[6][13][14]
e Apparatus: A digital density meter with a thermostatically controlled oscillating U-tube.
e Procedure:

o The instrument is calibrated using two reference standards of known density (e.qg., dry air
and distilled water).

o Asmall volume (approximately 1-2 mL) of the dibutyl itaconate sample is injected into
the U-tube.[14]

o The instrument measures the oscillation period of the U-tube containing the sample.

o The density is calculated automatically by the instrument based on the oscillation period
and calibration data. The measurement is performed at a controlled temperature, typically
20°C or 25°C.

Refractive Index Measurement (ASTM D1218)

This method is suitable for transparent hydrocarbon liquids and provides high accuracy.[3][15]

o Apparatus: A high-precision refractometer (e.g., an Abbe refractometer) with a light source
(typically a sodium D line) and a temperature-controlled prism.[16]

e Procedure:
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o The refractometer is calibrated using a liquid standard of known refractive index.
o Afew drops of the dibutyl itaconate sample are placed on the surface of the prism.

o The prism is closed, and the sample is allowed to equilibrate to the desired temperature
(e.g., 20°C).

o The operator adjusts the instrument to bring the dividing line between the light and dark
fields into coincidence with the crosshairs in the eyepiece.

[¢]

The refractive index is then read directly from the instrument's scale.[16]

Viscosity Determination (ASTM D445)

This method determines the kinematic viscosity by measuring the time for a volume of liquid to
flow under gravity through a calibrated glass capillary viscometer.[1][2][5]

o Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type), a constant
temperature bath, and a timer.

e Procedure:
o The viscometer is charged with the dibutyl itaconate sample.

o The viscometer is placed in a constant temperature bath until the sample reaches the test
temperature.

o The sample is drawn up into the upper bulb of the viscometer.

o The time taken for the liquid to flow between two marked points on the viscometer is
measured.

o The kinematic viscosity is calculated by multiplying the flow time by the calibration
constant of the viscometer.[1]

o Dynamic viscosity can be calculated by multiplying the kinematic viscosity by the density
of the liquid at the same temperature.[1][2]
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Water Solubility (OECD Guideline 105)

This guideline describes two primary methods for determining water solubility: the flask method
and the column elution method.[17][18][19] For a substance like dibutyl itaconate with low
water solubility, the flask method is generally applicable.

o Apparatus: A flask, a means of agitation (e.g., magnetic stirrer), a constant temperature bath,
and an analytical method to determine the concentration of the solute (e.g.,
chromatography).

e Procedure:
o An excess amount of dibutyl itaconate is added to a flask containing purified water.

o The flask is agitated in a constant temperature bath (e.g., 20°C) for a sufficient period to
reach equilibrium (typically 24-48 hours).

o After agitation, the mixture is allowed to stand to separate the phases.

o A sample of the aqueous phase is carefully taken, ensuring no undissolved substance is
included (centrifugation or filtration may be necessary).

o The concentration of dibutyl itaconate in the aqueous sample is determined using a
suitable analytical technique.

Flash Point Determination (ASTM D93)

This method uses a Pensky-Martens closed-cup tester to determine the flash point of
petroleum products and other liquids.[8][9][20]

o Apparatus: A Pensky-Martens closed-cup tester, which includes a brass test cup, a lid with
an opening for an ignition source, a stirrer, and a heating source.[20]

e Procedure:

o The sample cup is filled with dibutyl itaconate to a specified level.
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o The lid is secured, and the sample is heated at a slow, constant rate while being stirred.
[20]

o At regular temperature intervals, the stirring is stopped, and an ignition source (a small
flame) is dipped into the vapor space above the liquid.

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors of the sample to ignite with a distinct flash inside the cup.[9]

Synthesis of Dibutyl Itaconate

Dibutyl itaconate is synthesized via the Fischer esterification of itaconic acid with n-butanol,

typically in the presence of an acid catalyst.[1][21]
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Caption: Workflow for the synthesis of dibutyl itaconate.

General Experimental Protocol for Synthesis

+ Reaction Setup: Itaconic acid and an excess of n-butanol are charged into a round-bottom
flask equipped with a reflux condenser and a stirrer. A Dean-Stark apparatus can be used to
remove the water byproduct and drive the reaction to completion.
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o Catalyst Addition: A catalytic amount of a strong acid, such as sulfuric acid or p-
toluenesulfonic acid, is added to the reaction mixture.[22]

e Reaction: The mixture is heated to reflux with continuous stirring. The reaction progress is
monitored by measuring the amount of water collected or by analytical techniques like thin-
layer chromatography (TLC).

o Work-up: Upon completion, the reaction mixture is cooled. The excess acid catalyst is
neutralized with a basic solution (e.g., sodium bicarbonate solution). The organic layer is
then washed with water and brine to remove any remaining impurities.

 Purification: The crude dibutyl itaconate is dried over an anhydrous drying agent (e.g.,
magnesium sulfate). The final product is purified by vacuum distillation to yield a clear,
colorless liquid.[23]

Safety and Handling

Dibutyl itaconate is generally considered to have low toxicity.[2] However, standard laboratory
safety precautions should be observed. It is recommended to handle the substance in a well-
ventilated area and to wear appropriate personal protective equipment (PPE), including safety
glasses and gloves. For detailed safety information, refer to the Safety Data Sheet (SDS)
provided by the supplier.

Conclusion

This technical guide has provided a detailed summary of the essential physicochemical
properties of dibutyl itaconate. The tabulated data, coupled with standardized experimental
protocols, offers a valuable resource for researchers and professionals in the fields of polymer
chemistry, materials science, and drug development. The synthesis workflow further elucidates
the production of this important bio-based chemical. A thorough understanding of these
properties is crucial for the effective application and development of new materials derived from
dibutyl itaconate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Dibutyl Itaconate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584537#physicochemical-properties-of-dibutyl-
itaconate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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